Cas no 2097986-44-0 (2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile)

• Product Name: 2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile
• CAS No: 2097986-44-0
• MF: C₁₃H₁₃N₃
• MW: 211.262422323227
• CID: 5724211
• PubChem ID: 121213707
• Update Time: 2025-07-22

2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-acetonitrile, 1-ethyl-3-phenyl-
• 2-(1-Ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile
• 2097986-44-0
• AKOS026724178
• starbld0048037
• 2-(1-ethyl-3-phenylpyrazol-4-yl)acetonitrile
• F2198-5367
• 2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile

• Inchi： 1S/C13H13N3/c1-2-16-10-12(8-9-14)13(15-16)11-6-4-3-5-7-11/h3-7,10H,2,8H2,1H3
• InChI Key： JPQYVDKBVOYJRH-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(CC#N)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 211.110947427g/mol
• Monoisotopic Mass: 211.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 399.7±30.0 °C(Predicted)
• pka: 0.67±0.10(Predicted)

Additional information on 2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile

Introduction to 2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile (CAS No. 2097986-44-0)

2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile, with the chemical identifier CAS No. 2097986-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of both ethyl and phenyl substituents in its molecular structure contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The pyrazole ring in 2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile serves as a key pharmacophore, interacting with biological targets in multiple ways. Pyrazole derivatives have been extensively studied for their potential applications in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The ethyl and phenyl groups attached to the pyrazole core enhance the compound's lipophilicity and solubility, which are critical factors for its absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole-based scaffolds in developing novel therapeutic agents. For instance, studies have demonstrated that pyrazole derivatives exhibit anti-inflammatory, antiviral, and anticancer properties. The compound CAS No. 2097986-44-0, specifically, has been investigated for its potential role in inhibiting certain kinases and enzymes involved in pathological processes. Its structural motif allows for selective binding to biological targets, making it a promising candidate for further pharmacological exploration.

The acetonitrile moiety in the molecular structure of 2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile not only influences its electronic properties but also plays a crucial role in its reactivity. Acetonitrile derivatives are commonly used as intermediates in organic synthesis due to their ability to undergo various transformations, such as nucleophilic addition and condensation reactions. This versatility makes them valuable tools in the development of complex molecular architectures required for drug discovery.

In the context of current research, 2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile has been explored as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop analogs with enhanced biological activity. For example, modifications at the ethyl and phenyl substituents have been shown to modulate the compound's interaction with biological targets, leading to improved efficacy and reduced side effects. These findings underscore the importance of fine-tuning molecular structures to optimize pharmacological outcomes.

The synthesis of 2-(1-ethyl-3-phenyl-1H-pyrazol-4-yl)acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The use of high-performance analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), ensures the accurate characterization of the compound's structure and purity.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 2-(1-ethyl-3-phenyl-1H-pyrazol-4-yiacetonitrile with biological targets. These studies provide insights into its potential mechanisms of action and help guide further optimization efforts. The integration of experimental data with computational models has become increasingly essential in modern drug discovery pipelines, enabling researchers to design more effective therapeutic agents.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like CAS No. 2097986440 due to their vast potential therapeutic applications. Pyrazole derivatives remain a cornerstone in medicinal chemistry, with ongoing research uncovering new biological activities and synthetic pathways. The development of innovative synthetic strategies and advanced analytical techniques further enhances our ability to harness these compounds for therapeutic benefit.

In conclusion,2-(1ethyl3phenyl1Hpyrazol4yiacetonitrile represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable asset in drug discovery efforts. As research progresses,CAS No 2097986440 will continue to play a crucial role in developing next-generation therapeutic agents that address unmet medical needs.